Cas no 2353041-00-4 (Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate
• CAS No: 2353041-00-4
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 5655345
• PubChem ID: 165903008
• Update Time: 2025-06-11

Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27722817
• 2353041-00-4
• tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate
• Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate

• Inchi： 1S/C17H27NO2/c1-16(2,3)13-9-7-12(8-10-13)14(18)11-15(19)20-17(4,5)6/h7-10,14H,11,18H2,1-6H3
• InChI Key： NSGBAPLPRHIXOP-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC(=CC=1)C(C)(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.204179104g/mol
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate

Introduction to Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate (CAS No. 2353041-00-4)

Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate, with the chemical formula C₁₃H₂₁NO₂, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural features, which include a tert-butyl group and an amino acid derivative moiety. The presence of these functional groups makes it a promising candidate for various biochemical applications.

The CAS number 2353041-00-4 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and industrial applications. The structure of Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate consists of a propanoate ester linked to an amino group, with a phenyl ring substituted at the fourth position by a tert-butyl group. This specific arrangement of atoms and functional groups contributes to its distinct chemical properties and potential biological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The amino acid derivative moiety in Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate suggests potential applications in the synthesis of protease inhibitors, which are crucial in treating conditions such as cancer and inflammation. Protease inhibitors have been extensively studied for their ability to interfere with the degradation of proteins, thereby regulating cellular processes.

Moreover, the tert-butyl group in the compound's structure enhances its stability and solubility, making it more suitable for pharmaceutical formulations. This feature is particularly important in drug development, where the pharmacokinetic properties of a compound significantly influence its efficacy and safety. The 4-tert-butylphenyl moiety also contributes to the compound's overall stability, providing a scaffold for further chemical modifications.

Recent studies have highlighted the importance of bioisosteres in drug design, where structural analogs are used to improve drug properties without altering biological activity. Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate serves as an excellent example of a bioisostere, as it can be modified to explore different pharmacological profiles. For instance, replacing the tert-butyl group with other alkyl or aryl groups could lead to new compounds with enhanced binding affinity or selectivity.

The pharmaceutical industry has been actively exploring novel synthetic routes to optimize the production of such compounds. Advanced techniques such as combinatorial chemistry and high-throughput screening have enabled researchers to rapidly identify and synthesize potential drug candidates. Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate has been utilized in these processes due to its versatile structure and reactivity.

Additionally, the biological activity of Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate has been investigated in various preclinical models. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. These findings are particularly exciting given the increasing demand for targeted therapies that can selectively inhibit pathological processes without harming healthy cells.

The synthetic pathways for producing Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate have also been optimized to ensure high yields and purity. Researchers have employed catalytic methods and green chemistry principles to minimize waste and improve efficiency. These advancements not only reduce production costs but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, Tert-butyl 3-amino-3-(4-tert-butylphenyl)propanoate is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug design and synthesis, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.